Cas no 1115948-62-3 (N-(4-butylphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-butylphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1115948-62-3
• MF: C₂₅H₂₅N₃O₂S₂
• MW: 463.614903211594
• CID: 5391033
• Update Time: 2025-06-18

N-(4-butylphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-(3-methyl-4-oxo-6-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• N-(4-butylphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C25H25N3O2S2/c1-3-4-8-17-11-13-19(14-12-17)26-22(29)16-31-25-27-20-15-21(18-9-6-5-7-10-18)32-23(20)24(30)28(25)2/h5-7,9-15H,3-4,8,16H2,1-2H3,(H,26,29)
• InChI Key： NZSPTRSVFNMOBB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCCC)C=C1)(=O)CSC1N(C)C(=O)C2SC(C3=CC=CC=C3)=CC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(4-butylphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

Introduction to N-(4-butylphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 1115948-62-3)

N-(4-butylphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

This compound, identified by its CAS number 1115948-62-3, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates a unique blend of heterocyclic and acyclic components, making it a promising candidate for further research and development in medicinal applications. The presence of a thiophene ring fused with a pyrimidine core, along with specific substituents such as 4-butylphenyl and 3-methyl-4-oxo-6-phenyl, contributes to its distinct chemical properties and potential biological activities.

The compound's structure is particularly noteworthy due to its ability to interact with biological targets in novel ways. Recent studies have highlighted the importance of thiophene derivatives in the development of new drugs, particularly those targeting inflammatory and metabolic disorders. The incorporation of a sulfanyl group in the molecule enhances its potential for binding to specific enzymes and receptors, which could lead to therapeutic benefits.

In the realm of drug discovery, the synthesis and characterization of this compound have been facilitated by advancements in organic synthesis techniques. The use of palladium-catalyzed cross-coupling reactions has enabled the efficient construction of the complex heterocyclic framework. This approach not only improves yield but also allows for the introduction of various substituents with minimal side reactions, ensuring the purity and stability of the final product.

The pharmacological potential of N-(4-butylphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide has been explored in several preclinical studies. These investigations have revealed promising activities in models of inflammation and pain management. The compound's ability to modulate key signaling pathways involved in these conditions suggests its potential as a lead compound for further optimization into a novel therapeutic agent.

One of the most intriguing aspects of this molecule is its structural similarity to known bioactive compounds. By leveraging computational methods such as molecular docking and virtual screening, researchers have been able to predict possible interactions between this compound and biological targets. These predictions have guided experimental efforts, leading to a more focused approach in evaluating its pharmacological effects.

The synthesis of N-(4-butylphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of protected intermediates has been crucial in preventing unwanted side reactions. Additionally, the implementation of green chemistry principles has minimized waste and improved the sustainability of the synthetic process.

In conclusion, N-(4-butylphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin